Cas no 5423-81-4 (N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride)

N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride structure
5423-81-4 structure
Product name:N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride
CAS No:5423-81-4
MF:C16H23N3O
MW:273.37332
CID:940177
PubChem ID:54609281

N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine,hydrochloride
    • hydrochloride
    • N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine
    • NSC13257
    • NSC-13257
    • N~1~-(6-Methoxyquinolin-8-yl)hexane-1,6-diamine--hydrogen chloride (1/1)
    • 5423-81-4
    • DTXSID70714869
    • N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride
    • Inchi: InChI=1S/C16H23N3O.ClH/c1-20-14-11-13-7-6-10-19-16(13)15(12-14)18-9-5-3-2-4-8-17;/h6-7,10-12,18H,2-5,8-9,17H2,1H3;1H
    • InChI Key: PTGAZUQXBBZBOQ-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C2C(=C1)C=CC=N2)NCCCCCCN.Cl

Computed Properties

  • Exact Mass: 273.18429
  • Monoisotopic Mass: 309.1607901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 262
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 60.17
  • LogP: 4.74970

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